4-Chloro-2-(3-methyl-1H-pyrazol-1-yl)-1,3-thiazole-5-carbaldehyde

• Molecular Formula: C8H6ClN3OS
• Molecular Weight: 227.67 g/mol
• IUPAC Name: 4-chloro-2-(3-methylpyrazol-1-yl)-1,3-thiazole-5-carbaldehyde
• InChI: InChI=1S/C8H6ClN3OS/c1-5-2-3-12(11-5)8-10-7(9)6(4-13)14-8/h2-4H,1H3
• InChI Key: DPUJKJRVEMFPNB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1)C2=NC(=C(S2)C=O)Cl

Description

4-Chloro-2-(3-methyl-1H-pyrazol-1-yl)-1,3-thiazole-5-carbaldehyde is a heterocyclic compound featuring a thiazole core substituted with a chloro group at position 4, a 3-methylpyrazole ring at position 2, and a carbaldehyde group at position 4. The carbaldehyde group enhances its utility as an intermediate in synthesizing pharmaceuticals, agrochemicals, and coordination complexes .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Chloro-2-(3-methyl-1H-pyrazol-1-yl)-1,3-thiazole-5-carbaldehyde typically involves the reaction of 4-chloro-1,3-thiazole-5-carbaldehyde with 3-methyl-1H-pyrazole under specific conditions. The reaction is usually carried out in the presence of a base such as potassium carbonate in a suitable solvent like dimethylformamide (DMF) at elevated temperatures.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the synthetic route to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors, advanced purification techniques, and recycling of solvents and reagents.

Chemical Reactions Analysis

Types of Reactions

4-Chloro-2-(3-methyl-1H-pyrazol-1-yl)-1,3-thiazole-5-carbaldehyde can undergo various types of chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to a primary alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The chloro group can be substituted with other nucleophiles such as amines or thiols under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium or chromium trioxide in acetic acid.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Nucleophiles like amines or thiols in the presence of a base such as triethylamine.

Major Products Formed

Oxidation: 4-Chloro-2-(3-methyl-1H-pyrazol-1-yl)-1,3-thiazole-5-carboxylic acid.

Reduction: 4-Chloro-2-(3-methyl-1H-pyrazol-1-yl)-1,3-thiazole-5-methanol.

Substitution: Various substituted thiazole derivatives depending on the nucleophile used.

Scientific Research Applications

4-Chloro-2-(3-methyl-1H-pyrazol-1-yl)-1,3-thiazole-5-carbaldehyde has several scientific research applications:

Medicinal Chemistry: It can be used as a building block for the synthesis of potential pharmaceutical agents, particularly those targeting specific enzymes or receptors.

Organic Synthesis: It serves as an intermediate in the synthesis of more complex organic molecules, including heterocyclic compounds and natural product analogs.

Material Science: The compound can be used in the development of new materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 4-Chloro-2-(3-methyl-1H-pyrazol-1-yl)-1,3-thiazole-5-carbaldehyde depends on its specific application. In medicinal chemistry, it may interact with molecular targets such as enzymes or receptors, modulating their activity through binding interactions. The exact pathways involved would depend on the specific biological context and the nature of the target.

Comparison with Similar Compounds

Chloro vs. Bromo Derivatives

Replacing the chloro group with bromo (e.g., in compounds like 4-bromo-2-(5-(4-fluorophenyl)-3-methylpyrazol-1-yl)-1,3-thiazole-5-carbaldehyde) increases molecular weight and polarizability. Bromo derivatives often exhibit stronger halogen bonding, which can enhance intermolecular interactions in crystal packing or receptor binding . However, chloro derivatives generally show higher metabolic stability in vivo due to reduced susceptibility to oxidative dehalogenation .

Amino vs. Sulfanyl Substituents

• 4-Chloro-2-[(4-methoxyphenyl)amino]-1,3-thiazole-5-carbaldehyde (CAS: 460730-11-4): The amino group introduces hydrogen-bonding capability, improving solubility in polar solvents.

Pyrazole Ring Modifications

Methylpyrazole vs. Trifluoromethylpyrazole

The 3-methyl group on the pyrazole ring in the target compound provides steric bulk and moderate electron-donating effects. In contrast, 5-(3-chlorophenylsulfanyl)-1-methyl-3-trifluoromethyl-1H-pyrazole-4-carbaldehyde (CAS: 885-44-9) incorporates a trifluoromethyl group, which significantly increases electronegativity and metabolic resistance, albeit at the cost of synthetic complexity .

Phenoxy vs. Chlorophenyl Substituents

Compounds like (E)-3-methyl-5-(4-methylphenoxy)-1-phenyl-1H-pyrazole-4-carbaldehyde (CAS: N/A) replace the thiazole ring with phenoxy groups, reducing planarity and altering π-π stacking interactions. This substitution diminishes antimicrobial activity compared to thiazole-based analogs .

Physicochemical Properties

Lipophilicity and Solubility

Compound	log k (HPLC)	Molecular Weight (g/mol)	Solubility (mg/mL)
Target Compound	2.8	268.72	<1 (DMSO)
4-Chloro-2-(phenylsulfanyl)-thiazole	3.2	255.74	<0.5 (DMSO)
4-Chloro-2-(dimethylamino)-thiazole	1.9	198.65	>5 (Water)

The carbaldehyde group in the target compound reduces lipophilicity compared to sulfanyl derivatives but enhances reactivity toward nucleophiles (e.g., hydrazines, amines) .

Antimicrobial Activity

The target compound’s structural analogs, such as 4-(4-chlorophenyl)-2-(5-(4-fluorophenyl)-3-methylpyrazol-1-yl)thiazole , demonstrate moderate antimicrobial activity against Staphylococcus aureus (MIC: 16 µg/mL) . The chloro and pyrazole groups are critical for membrane penetration, while the carbaldehyde may inhibit enzyme function via Schiff base formation .

Therapeutic Potential

Patent literature highlights derivatives of the target compound as intermediates in antiviral and anticancer agents. For example, ethyl 2-amino-3-(4-(2-amino-6-(1-(4-chloro-2-(3-methylpyrazol-1-yl)phenyl)-2,2,2-trifluoroethoxy)pyrimidin-4-yl)phenyl)propanoate is under investigation for kinase inhibition .